Cas no 79643-51-9 (Zinc;1,1-dioxo-1,2-benzothiazol-3-one)
79643-51-9 structure
Product Name:Zinc;1,1-dioxo-1,2-benzothiazol-3-one
CAS No:79643-51-9
MF:C7H5NO3SZn
MW:248.593497037888
CID:984794
PubChem ID:54599001
Update Time:2025-04-20
Zinc;1,1-dioxo-1,2-benzothiazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- zinc,1,1-dioxo-1,2-benzothiazol-3-one
- 1,1-dioxo-1,2-benzothiazol-3-one
- Zinc
- zinc;1,1-dioxo-1,2-benzothiazol-3-one
- NSC-87832
- NSC87832
- DTXSID00712611
- 79643-51-9
- Zinc;1,1-dioxo-1,2-benzothiazol-3-one
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- Inchi: 1S/C7H5NO3S.Zn/c9-7-5-3-1-2-4-6(5)12(10,11)8-7;/h1-4H,(H,8,9);/q;+2
- InChI Key: CSNCXCJHFUWXQB-UHFFFAOYSA-N
- SMILES: [Zn+2].S1(C2C=CC=CC=2C(N1)=O)(=O)=O
Computed Properties
- Exact Mass: 246.928156g/mol
- Monoisotopic Mass: 246.928156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 303
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.6Ų
Zinc;1,1-dioxo-1,2-benzothiazol-3-one Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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